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Compound of Interest

Compound Name: Disperse Red 59

Cat. No.: B091644 Get Quote

Introduction: The Analytical Imperative for Disperse
Red 59
Disperse Red 59 (C.I. 62030; CAS 17869-10-2) is a synthetic anthraquinone dye valued for its

brilliant bluish-red hue in the dyeing of hydrophobic fibers, particularly polyester.[1][2] Its

molecular structure, 1-amino-4-hydroxy-2-(2-methoxyethoxy)anthracene-9,10-dione, imparts its

characteristic color and dyeing properties.[1] Given its prevalence in textiles and other

consumer goods, rigorous analytical control is paramount to ensure product quality,

consistency, and safety. Impurities or incorrect concentrations can significantly impact the final

product's color fastness and may pose toxicological risks.

This guide provides a detailed framework for the accurate and reliable analysis of Disperse
Red 59, targeting researchers, quality control analysts, and formulation scientists. It

emphasizes the foundational principles of analytical integrity, grounded in the proper use of

reference materials and validated methodologies.

The Cornerstone of Accurate Analysis: Reference
Materials
The validity of any quantitative analysis hinges on the quality of the reference material used for

calibration. For Disperse Red 59, a well-characterized analytical standard is essential for

establishing a reliable benchmark for identity, purity, and concentration measurements.
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Types of Reference Materials:

Certified Reference Material (CRM): The gold standard for analytical testing. A CRM for

Disperse Red 59 would be produced by a manufacturer accredited to ISO 17034, which

guarantees the material's certified value, uncertainty, and traceability.[3][4] While a specific

ISO 17034 CRM for Disperse Red 59 may not be readily available, it is crucial to seek out

suppliers who can provide comprehensive documentation on the material's characterization.

Analytical Standard: A high-purity substance intended for analytical use. If a CRM is

unavailable, an analytical standard with a detailed Certificate of Analysis (CoA) from a

reputable supplier is a viable alternative. The CoA should specify the purity, method of

analysis (e.g., HPLC, NMR), and storage conditions.

Qualification of a Reference Standard:

In the absence of a readily available ISO 17034 CRM, laboratories should perform an in-house

qualification of the analytical standard. This involves:

Identity Confirmation: Using techniques like Mass Spectrometry (MS) or Fourier-Transform

Infrared (FTIR) spectroscopy to confirm the chemical structure.

Purity Assessment: Employing a high-resolution method, such as HPLC with a photodiode

array (PDA) detector, to determine the purity and identify any potential impurities.

Content Assignment: Determining the exact content of the analyte in the standard material,

often through a mass balance approach or by comparison to another well-characterized lot.

Sourcing from established chemical suppliers who provide detailed product documentation is

the first critical step in ensuring the quality of your analytical results.

Table 1: Chemical and Physical Properties of Disperse
Red 59
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Property Value Source(s)

Chemical Name

1-amino-4-hydroxy-2-(2-

methoxyethoxy)anthracene-

9,10-dione

[1]

CAS Number 17869-10-2 [1]

Molecular Formula C₁₇H₁₅NO₅ [2]

Molecular Weight 313.3 g/mol [2]

Molecular Structure Anthraquinone [1]

Appearance Varies, typically a powder

Solubility
Low in water; soluble in some

organic solvents
[5]

Analytical Workflow for Disperse Red 59
A systematic approach is crucial for the successful analysis of Disperse Red 59. The following

workflow outlines the key stages from sample receipt to final data interpretation.
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Figure 1: General Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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